Cas no 1601932-94-8 (1-(1,2,3,4-tetrahydroisoquinolin-5-yl)ethan-1-one)

• Product Name: 1-(1,2,3,4-tetrahydroisoquinolin-5-yl)ethan-1-one
• CAS No: 1601932-94-8
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6060318
• PubChem ID: 84655264
• Update Time: 2025-06-11

1-(1,2,3,4-tetrahydroisoquinolin-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,3,4-tetrahydroisoquinolin-5-yl)ethan-1-one
• Ethanone, 1-(1,2,3,4-tetrahydro-5-isoquinolinyl)-
• EN300-3058549
• 1601932-94-8

• Inchi： 1S/C11H13NO/c1-8(13)10-4-2-3-9-7-12-6-5-11(9)10/h2-4,12H,5-7H2,1H3
• InChI Key： ZOJQOFROUWBQLA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC2=C1CCNC2)C

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 332.1±42.0 °C(Predicted)
• pka: 8.93±0.20(Predicted)

Additional information on 1-(1,2,3,4-tetrahydroisoquinolin-5-yl)ethan-1-one

Introduction to 1-(1,2,3,4-tetrahydroisoquinolin-5-yl)ethan-1-one (CAS No. 1601932-94-8)

1-(1,2,3,4-tetrahydroisoquinolin-5-yl)ethan-1-one is a significant compound in the realm of pharmaceutical chemistry, particularly noted for its structural and functional relevance in medicinal research. This molecule, identified by the CAS number 1601932-94-8, belongs to the tetrahydroisoquinoline class of alkaloids, which are widely studied for their biological activities. The compound’s unique framework, featuring a tetrahydroisoquinolin-5-yl moiety linked to an acetyl group, positions it as a valuable scaffold for drug discovery and development.

The tetrahydroisoquinolin-5-yl substituent is a critical feature of this molecule, contributing to its pharmacological potential. Tetrahydroisoquinolines are known for their involvement in various biological pathways, including neurotransmitter systems and cancer cell proliferation. The presence of the acetyl group further enhances the compound’s reactivity and potential for derivatization, making it a versatile intermediate in synthetic chemistry. These attributes have garnered interest from researchers exploring novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of 1-(1,2,3,4-tetrahydroisoquinolin-5-yl)ethan-1-one in the design of bioactive molecules. Studies have demonstrated its utility as a precursor in the synthesis of more complex derivatives with enhanced pharmacological properties. For instance, modifications at the tetrahydroisoquinolin-5-yl core have led to compounds exhibiting significant inhibitory effects on specific enzymes and receptors relevant to neurological disorders and oncology.

The compound’s significance is further underscored by its role in ongoing clinical trials and preclinical studies. Researchers are investigating its potential as an intermediate in the development of drugs targeting neurodegenerative diseases such as Parkinson’s and Alzheimer’s. The structural motifs present in 1-(1,2,3,4-tetrahydroisoquinolin-5-yl)ethan-1-one align well with known pharmacophores that interact with biological targets implicated in these conditions. This alignment has spurred interest in optimizing synthetic routes to produce scalable quantities of this compound for further investigation.

In synthetic chemistry terms, 1-(1,2,3,4-tetrahydroisoquinolin-5-yl)ethan-1-one serves as a versatile building block. Its acetyl functionality allows for further derivatization via various chemical reactions, including condensation reactions with amines or nucleophiles to form more complex structures. Additionally, the aromatic nature of the tetrahydroisoquinolin-5-yl ring provides opportunities for electronic modulation through functional group interconversion or metal-catalyzed cross-coupling reactions. These synthetic possibilities make it a valuable asset in drug discovery pipelines.

The compound’s pharmacokinetic profile is also a subject of interest among researchers. Preliminary studies suggest that derivatives of 1-(1,2,3,4-tetrahydroisoquinolin-5-yl)ethan-1-one exhibit favorable solubility and metabolic stability properties when appropriately modified. This bodes well for their potential translation into clinical applications. Moreover, computational modeling and molecular dynamics simulations have been employed to predict how modifications at the tetrahydroisoquinolin-5-yl core can influence binding affinity and selectivity toward target proteins.

From an industrial perspective, the demand for high-quality intermediates like 1-(1,2,3,4-tetrahydroisoquinolin-5-yl)ethan-1-one is on the rise as pharmaceutical companies seek innovative solutions for drug development. Manufacturers specializing in fine chemicals have adapted their processes to meet this demand by optimizing production methodologies for scalability and purity. Advances in catalytic processes and green chemistry principles have enabled more efficient synthesis routes while minimizing environmental impact.

The future prospects of this compound are promising given its versatility and biological relevance. Ongoing research aims to uncover new derivatives with improved therapeutic profiles through rational drug design approaches. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this field by leveraging interdisciplinary expertise and innovative technologies.

In summary, 1-(1,2,3,4-tetrahydroisoquinolin-5-yilethanone (CAS No. 1601932_94_8) stands out as a pivotal compound in pharmaceutical research due to its structural features, tetrahydroisoquinolin_5_yl moiety, and synthetic utility. Its role as an intermediate in drug development underscores its importance across multiple therapeutic areas, particularly neurology and oncology._ With continued advancements _in synthetic methodologies _and pharmacological investigations, this molecule is poised _to contribute significantly _to future medical breakthroughs.